Accurate prediction of spatial distribution of petroleum resources is important for petroleum exploration. Mahalanobis distance is a popular and effective method to predict the spatial distribution...

Failure characteristics of the coal seam floor above-confined aquifer are key to evaluating the water inrush risk from the floor in the deep mining. At present, based on the analysis of water inrus...

For hydrocarbon exploration opportunities a decision tree evaluation including variance in expected value leads to an extra uncertainty on the quality and worth of expected value as a decision devi...

Recently, power systems have faced the challenges of growing electricity demand, reducing fossil fuels, and exacerbating environmental pollution due to carbon emissions from fossil fuel-based power...

The fracture behavior of coal-seam roof rock in coal mining is a key and controlling factor for the mode optimization of the artificial roof caving. However, the fracture mechanism of roof rock und...

The analysis of drop formation and the transition between separated and non-separated oil–water flows enables us to better regulate flow parameters and pipe inclination angle, which is of great sig...

During the application of gob-side entry retaining by roof cutting in inclined coal seams, the boundary conditions of the main roof in the goaf will change, resulting in the special characteristics...

Compared with shale gas in north American, it is older, more mature, and significantly difference in China. Taking the Longmaxi Formation of WY block in Sichuan Basin as an example, the quantitativ...

Geothermal resource is a kind of crucial clean, renewable energy with high potential development and application. However, it involves great exploiting risks since it buried deep beneath the crust ...

In order to investigate the influence of particle size on the flotation behavior of coal slime, industrial analysis, elementary analysis, and particle size composition analysis were carried out on ...